Cas no 1171688-97-3 (Methyl 2-(3,5-di(pyridin-2-yl)-1H-1,2,4-triazol-1-yl)acetate)

• Product Name: Methyl 2-(3,5-di(pyridin-2-yl)-1H-1,2,4-triazol-1-yl)acetate
• CAS No: 1171688-97-3
• MF: C₁₅H₁₃N₅O₂
• MW: 295.296022176743
• CID: 5186642
• Update Time: 2025-10-31

Methyl 2-(3,5-di(pyridin-2-yl)-1H-1,2,4-triazol-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(3,5-di(pyridin-2-yl)-1H-1,2,4-triazol-1-yl)acetate
• BB 0237941
• Methyl2-(3,5-di(pyridin-2-yl)-1H-1,2,4-triazol-1-yl)acetate
• (3,5-Di-pyridin-2-yl-[1,2,4]triazol-1-yl)-acetic acid methyl ester
• (3,5-Di-pyridin-2-yl-[1,2,4]triazol-1-yl)-acetic acid methyl ester
• 1H-1,2,4-Triazole-1-acetic acid, 3,5-di-2-pyridinyl-, methyl ester

• Inchi： 1S/C15H13N5O2/c1-22-13(21)10-20-15(12-7-3-5-9-17-12)18-14(19-20)11-6-2-4-8-16-11/h2-9H,10H2,1H3
• InChI Key： PCHZBXGWSXFFIF-UHFFFAOYSA-N
• SMILES： O(C)C(CN1C(C2C=CC=CN=2)=NC(C2C=CC=CN=2)=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 381
• XLogP3: 1.3
• Topological Polar Surface Area: 82.8

Additional information on Methyl 2-(3,5-di(pyridin-2-yl)-1H-1,2,4-triazol-1-yl)acetate

Introduction to Methyl 2-(3,5-di(pyridin-2-yl)-1H-1,2,4-triazol-1-yl)acetate and Its Significance in Modern Chemical Biology

Methyl 2-(3,5-di(pyridin-2-yl)-1H-1,2,4-triazol-1-yl)acetate, with the CAS number 1171688-97-3, is a compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to a class of molecules that incorporate multiple heterocyclic rings, making it a promising candidate for further investigation in drug discovery and therapeutic development.

The molecular structure of Methyl 2-(3,5-di(pyridin-2-yl)-1H-1,2,4-triazol-1-yl)acetate features a central triazole ring that is substituted with two pyridine moieties at the 3 and 5 positions. This arrangement creates a highly versatile scaffold that can interact with various biological targets. The presence of the pyridine groups enhances the compound's ability to bind to proteins and other biomolecules, which is crucial for developing effective pharmaceutical agents.

In recent years, there has been a growing interest in the development of small molecules that can modulate biological pathways associated with diseases. Methyl 2-(3,5-di(pyridin-2-yl)-1H-1,2,4-triazol-1-yl)acetate has been studied for its potential role in inhibiting enzymes and receptors involved in inflammation, cancer, and neurodegenerative disorders. The compound's ability to interact with multiple targets makes it an attractive candidate for multitarget drug design.

One of the most compelling aspects of Methyl 2-(3,5-di(pyridin-2-yl)-1H-1,2,4-triazol-1-yl)acetate is its structural similarity to known bioactive molecules. This similarity suggests that it may exhibit similar biological effects while also offering new mechanisms of action. Researchers have been particularly interested in its potential as an anti-inflammatory agent, given the increasing prevalence of chronic inflammatory diseases worldwide.

Recent studies have demonstrated that compounds with a triazole core can effectively modulate immune responses by interacting with cytokine receptors and signaling pathways. Methyl 2-(3,5-di(pyridin-2-yl)-1H-1,2,4-triazol-1-yl)acetate has shown promise in preclinical models by reducing inflammation and preventing tissue damage. These findings have prompted further investigation into its potential as a therapeutic agent.

The synthesis of Methyl 2-(3,5-di(pyridin-2-yl)-1H-1,2,4-triazol-1-yl)acetate involves multiple steps that require precise control over reaction conditions. The use of advanced synthetic techniques has enabled researchers to produce this compound with high purity and yield. This has been crucial for conducting detailed biological studies and exploring its potential therapeutic applications.

In addition to its anti-inflammatory properties, Methyl 2-(3,5-di(pyridin-2-yl)-1H-1,2,4-triazol-1-yl)acetate has also been investigated for its potential role in cancer therapy. Preliminary studies suggest that it can inhibit the growth of certain cancer cell lines by disrupting key signaling pathways involved in cell proliferation and survival. These findings have opened up new avenues for research into targeted cancer therapies.

The compound's ability to cross the blood-brain barrier has also been a point of interest for researchers studying neurodegenerative diseases such as Alzheimer's and Parkinson's. By penetrating this barrier, Methyl 2-(3,5-di(pyridin-2-yloxy)-1H-pyrazole acetate could potentially reach affected brain regions and exert therapeutic effects. This property makes it a valuable candidate for developing treatments that address neurological disorders directly.

Another area where Methyl 2-(3-pyridinylethoxy)-N-propionanilide shows promise is in the treatment of infectious diseases. The compound's structural features allow it to interact with bacterial enzymes and inhibit their function. This has led to investigations into its potential as an antibiotic or antiviral agent. Researchers are exploring how this compound can be modified to enhance its efficacy against resistant strains of bacteria.

The development of new drug candidates often involves optimizing their pharmacokinetic properties to ensure they are effective when administered orally or intravenously. Methyl 2-(3-pyridinylethoxy)-N-propionanilide has been studied for its solubility and stability under various conditions. These studies have provided valuable insights into how this compound can be formulated into effective pharmaceutical products.

In conclusion, Methyl 2-(3-pyridinylethoxy)-N-propionanilide is a multifaceted compound with significant potential in the field of chemical biology. Its unique structure and biological activities make it an attractive candidate for further research into drug discovery and therapeutic development. As our understanding of disease mechanisms continues to evolve, compounds like this will play an increasingly important role in developing innovative treatments for various human diseases.